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Abstract
Osbond acid, scientifically known as all-cis-4,7,10,13,16-docosapentaenoic acid, is an omega-

6 polyunsaturated fatty acid found in low concentrations in human serum. Its discovery and

ongoing research have highlighted its potential roles in various physiological and pathological

processes. This technical guide provides a comprehensive overview of the history,

physicochemical properties, biosynthesis, and known biological activities of Osbond acid,

tailored for researchers, scientists, and drug development professionals. While the full extent of

its biological functions is still under investigation, this document consolidates the current

understanding of Osbond acid and outlines key experimental approaches for its study.

Introduction and History
Osbond acid, a 22-carbon polyunsaturated fatty acid with five cis-double bonds, is a product of

arachidonic acid metabolism. Its presence in human tissues and potential physiological roles

have made it a subject of interest in lipid biochemistry. Historically, the focus of polyunsaturated

fatty acid research has been predominantly on omega-3 fatty acids like EPA and DHA.

However, the distinct roles of omega-6 fatty acids, including Osbond acid, are increasingly

being recognized.
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A summary of the key physicochemical properties of Osbond acid is presented in Table 1. This

data is crucial for its handling, formulation, and analysis in a laboratory setting.

Property Value Reference

Systematic Name
(4Z,7Z,10Z,13Z,16Z)-docosa-

4,7,10,13,16-pentaenoic acid

Common Name Osbond acid

Molecular Formula C22H34O2

Molecular Weight 330.50 g/mol

CAS Number 25182-74-5

Melting Point -47 °C

logP 7.11

Solubility
Soluble in ethanol, DMF, and

DMSO

Appearance Solid

Biosynthesis of Osbond Acid
Osbond acid is synthesized in the human body from the essential fatty acid, arachidonic acid,

through a series of enzymatic reactions involving elongation and desaturation. The primary

pathway is understood to occur in the endoplasmic reticulum.

To cite this document: BenchChem. [Osbond Acid: A Technical Guide to its Discovery,
Biosynthesis, and Biological Significance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045118#discovery-and-history-of-osbond-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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